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Compound of Interest

Compound Name: NFh-ALP

Cat. No.: B15601122 Get Quote

For researchers, scientists, and drug development professionals, selecting the right antibody is

paramount for accurate and reproducible results. This guide provides a comparative overview

of anti-phosphorylated neurofilament heavy chain (pNFH) antibodies, focusing on their cross-

species reactivity. The information presented here is compiled from commercially available

antibody datasheets and scientific literature to aid in the selection of the most suitable antibody

for your research needs.

Phosphorylated neurofilament heavy chain (pNFH) is a critical biomarker for axonal damage in

various neurodegenerative diseases and traumatic brain injuries. Its detection across different

animal models is essential for preclinical research and drug development. This guide outlines

the reported species reactivity of several anti-pNFH antibodies and provides standardized

protocols for validation.

Comparative Analysis of Anti-pNFH Antibody Cross-
Species Reactivity
The following table summarizes the reported cross-species reactivity of various commercially

available anti-pNFH antibodies. This information is based on data provided by suppliers and

should be used as a guide. It is crucial to validate antibody performance in your specific

experimental context.
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Note: ✅ - Validated; ❌ - Not listed as validated; Predicted - Reactivity is predicted based on

sequence homology but not experimentally confirmed by the supplier. WB - Western Blot; IHC -

Immunohistochemistry; ICC/IF - Immunocytochemistry/Immunofluorescence; ELISA - Enzyme-

Linked Immunosorbent Assay.

Experimental Validation of Cross-Species Reactivity
To ensure the reliability of experimental results, it is imperative to validate the cross-species

reactivity of the selected anti-pNFH antibody. Below are standardized protocols for Western

Blotting and Immunohistochemistry.

Experimental Workflow for Cross-Species Reactivity
Validation
The following diagram illustrates a typical workflow for validating the cross-species reactivity of

an anti-pNFH antibody.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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